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Compound of Interest

Compound Name: Asialo GM1

Cat. No.: B159247

Introduction

Asialo GML1 is a neutral glycosphingolipid expressed on the surface of various immune cells,
playing a role in immune regulation and pathogen recognition.[1][2] It is notably present on
natural killer (NK) cells, subsets of T lymphocytes, and monocytes/macrophages.[2] The
expression of Asialo GM1 can be modulated by cellular activation and is often used as a
marker for murine NK cells. Flow cytometry is a powerful technique for the identification and
guantification of Asialo GM1 positive cell populations within a heterogeneous sample. These
application notes provide a detailed protocol for the detection of Asialo GM1 positive cells, with
a focus on murine splenocytes.

Data Presentation

The expression of Asialo GM1 varies among different lymphocyte populations. The following
table summarizes the typical percentage of Asialo GM1 positive cells within various immune
cell subsets in the spleen of C57BL/6 mice.
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Percentage of Asialo GM1

Cell Type Marker .
Positive Cells

Natural Killer (NK) Cells NK1.1+ ~93%

CD8+ T Cells CD3+, CD8+ ~20%

yo T Cells yd TCR+ ~53%

CD4+ T Cells CD3+, CD4+ <1%

Experimental Protocols

Materials

e Reagents:

o

Phosphate Buffered Saline (PBS)

o FACS Buffer (PBS with 0.5-1% Bovine Serum Albumin and 0.1% Sodium Azide)

o Red Blood Cell (RBC) Lysis Buffer

o Fc Block (e.g., anti-mouse CD16/CD32)

o Fluorochrome-conjugated anti-Asialo GM1 antibody

o Fluorochrome-conjugated antibodies for cell lineage markers (e.g., anti-CD3, anti-CD4,

anti-CD8, anti-NK1.1)

o Viability dye (e.g., Propidium lodide, 7-AAD, or a fixable viability dye)

e Equipment:

o Flow cytometer

o Centrifuge

o Vortex mixer

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/product/b159247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Pipettes and tips

o Flow cytometry tubes

Protocol for Staining of Murine Splenocytes

This protocol outlines the steps for preparing a single-cell suspension from a mouse spleen
and subsequently staining for Asialo GM1 and other cell surface markers for flow cytometric

analysis.
» Single-Cell Suspension Preparation:

1. Aseptically harvest the spleen from a mouse and place it in a petri dish containing cold
PBS.

2. Mechanically dissociate the spleen by gently mashing it through a 70 pum cell strainer
using the plunger of a syringe.

3. Wash the cell strainer with cold PBS to collect the splenocytes.

4. Centrifuge the cell suspension at 300-400 x g for 5 minutes at 4°C. Discard the
supernatant.

5. Resuspend the cell pellet in RBC Lysis Buffer and incubate for 5 minutes at room

temperature.

6. Quench the lysis by adding an excess of FACS buffer and centrifuge at 300-400 x g for 5
minutes at 4°C. Discard the supernatant.

7. Wash the cells once more with FACS buffer.

8. Resuspend the cells in FACS buffer and perform a cell count. Adjust the cell concentration
to 1 x 1077 cells/mL.

o Staining Procedure:

1. Aliquot 100 pL of the cell suspension (1 x 1076 cells) into each flow cytometry tube.
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2. Fc Receptor Blocking: Add Fc Block to each tube according to the manufacturer's
instructions and incubate for 10-15 minutes on ice. This step is crucial to prevent non-
specific antibody binding.

3. Antibody Staining: Without washing, add the predetermined optimal concentration of the
fluorochrome-conjugated anti-Asialo GM1 antibody and any other cell surface marker
antibodies.

4. Vortex gently and incubate for 20-30 minutes at 4°C in the dark.

5. Washing: Add 2 mL of FACS buffer to each tube and centrifuge at 300-400 x g for 5
minutes at 4°C. Discard the supernatant. Repeat this wash step twice.

6. Viability Staining: If using a non-fixable viability dye like Propidium lodide or 7-AAD, add it
to the final resuspension buffer just before analysis. If using a fixable viability dye, follow
the manufacturer's protocol, which is typically performed before the Fc blocking step.

7. Final Resuspension: Resuspend the cell pellet in an appropriate volume of FACS buffer
(e.g., 300-500 pL) for flow cytometry analysis. Keep the samples on ice and protected
from light until acquisition.

Mandatory Visualizations
Experimental Workflow
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Caption: Experimental workflow for Asialo GM1 detection.
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Caption: Gating strategy for Asialo GM1+ cells.
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Asialo GM1 Signaling Pathway

Asialo GM1 can act as a receptor for bacterial components, such as Pseudomonas
aeruginosa flagellin.[3] Ligation of Asialo GM1 can trigger a signaling cascade that leads to a
cellular defense response.[3]
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Caption: Asialo GM1-mediated signaling cascade.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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